Cyclopropyl-(5-pyridin-3-YL-oxazol-2-YL)-methanone
Overview
Description
Cyclopropyl-(5-pyridin-3-YL-oxazol-2-YL)-methanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and biotechnology. This compound has been synthesized using various methods and has been shown to have a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of Cyclopropyl-(5-pyridin-3-YL-oxazol-2-YL)-methanone is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cell proliferation and survival. Studies have shown that this compound can inhibit the activity of protein kinases, which are crucial for the regulation of cell growth and division.
Biochemical and Physiological Effects:
Cyclopropyl-(5-pyridin-3-YL-oxazol-2-YL)-methanone has been shown to have a range of biochemical and physiological effects. In addition to its anticancer properties, this compound has been shown to have anti-inflammatory and analgesic effects. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One of the main advantages of Cyclopropyl-(5-pyridin-3-YL-oxazol-2-YL)-methanone is its potential as a new anticancer agent. However, there are also some limitations to its use in lab experiments. One of the main limitations is its low solubility in water, which can make it difficult to work with in certain assays. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are several potential future directions for research on Cyclopropyl-(5-pyridin-3-YL-oxazol-2-YL)-methanone. One area of interest is the development of new anticancer drugs based on this compound. Another potential direction is the exploration of its use in the treatment of other diseases such as neurodegenerative disorders. Additionally, more research is needed to fully understand its mechanism of action and potential side effects, which could lead to the development of more effective and safer drugs.
Scientific Research Applications
Cyclopropyl-(5-pyridin-3-YL-oxazol-2-YL)-methanone has been studied extensively for its potential applications in medicine and biotechnology. One of the most significant areas of research has been its use as a potential anticancer agent. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for the development of new cancer treatments.
properties
IUPAC Name |
cyclopropyl-(5-pyridin-3-yl-1,3-oxazol-2-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2O2/c15-11(8-3-4-8)12-14-7-10(16-12)9-2-1-5-13-6-9/h1-2,5-8H,3-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UIUFUVKRDQBNIQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)C2=NC=C(O2)C3=CN=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90696335 |
Source
|
| Record name | Cyclopropyl[5-(pyridin-3-yl)-1,3-oxazol-2-yl]methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90696335 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclopropyl-(5-pyridin-3-YL-oxazol-2-YL)-methanone | |
CAS RN |
954239-94-2 |
Source
|
| Record name | Cyclopropyl[5-(pyridin-3-yl)-1,3-oxazol-2-yl]methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90696335 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
